5-(benzylamino)-4-(4-fluorobenzoyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: [3-(benzylamino)-5-sulfanylidene-1H-1,2,4-triazol-4-yl]-(4-fluorophenyl)methanone
• InChI: InChI=1S/C16H13FN4OS/c17-13-8-6-12(7-9-13)14(22)21-15(19-20-16(21)23)18-10-11-4-2-1-3-5-11/h1-9H,10H2,(H,18,19)(H,20,23)
• InChI Key: VSBHDLAMCSJSID-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC2=NNC(=S)N2C(=O)C3=CC=C(C=C3)F
• Molecular Formula: C16H13FN4OS
• Molecular Weight: 328.4 g/mol

Description

The compound “5-(benzylamino)-4-(4-fluorobenzoyl)-4H-1,2,4-triazole-3-thiol” is a derivative of 1,2,4-triazole, which is a class of heterocyclic compounds. The 1,2,4-triazole core is a planar, aromatic ring system, which is often used in medicinal chemistry due to its bioisosteric properties.

Molecular Structure Analysis

The molecular structure of this compound would include a 1,2,4-triazole ring, a benzylamino group at the 5-position, a 4-fluorobenzoyl group at the 4-position, and a thiol group at the 3-position.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the electron-withdrawing fluorobenzoyl group and the electron-donating benzylamino group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the thiol group could contribute to a strong, unpleasant odor.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many 1,2,4-triazole derivatives exhibit biological activity, including antimicrobial, antifungal, and anticancer activities.

Future Directions

The future research directions for this compound could include exploring its potential biological activities, optimizing its synthesis, and investigating its reactivity.